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Compound of Interest

Compound Name: Aluminum chlorate
CAS No.: 15477-33-5
Cat. No.: B096901
Get Quote
. J

Disclaimer: Information regarding the specific purification methods for crude aluminum
chlorate is not readily available in the reviewed technical literature. However, extensive
documentation exists for the purification of crude aluminum chloride, a compound with related
applications. This technical support center provides detailed guidance on the purification of
crude aluminum chloride, which may offer transferable principles for aluminum chlorate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude aluminum chloride?

Al: Crude aluminum chloride typically contains several impurities, with the most significant
being iron(lll) chloride, which gives the product a yellow or brownish color.[1][2] Other common
metallic chloride impurities include those of magnesium, calcium, sodium, and potassium.[3] In
processes involving the leaching of clays, impurities such as phosphorus and magnesium
compounds can also be present.[4][5]

Q2: What are the primary methods for purifying crude aluminum chloride?
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A2: The two primary methods for the purification of crude aluminum chloride are
recrystallization and solvent extraction. Recrystallization, often as aluminum chloride
hexahydrate (AICIs-6H20), is effective for removing a range of soluble impurities.[4][6] Solvent
extraction is particularly useful for the selective removal of iron.[7][8][9]

Q3: How does recrystallization purify aluminum chloride?

A3: Recrystallization purifies aluminum chloride by leveraging differences in solubility between
aluminum chloride and its impurities. The crude aluminum chloride is dissolved in a suitable
solvent, typically water, to create a saturated solution at an elevated temperature. As the
solution cools, the solubility of aluminum chloride decreases, causing it to crystallize out of the
solution in a purer form, leaving the majority of impurities dissolved in the mother liquor.[10]
Sparging with hydrogen chloride gas can be used to decrease the solubility of aluminum
chloride and enhance crystallization.[4][11]

Q4: How is solvent extraction used to remove iron from aluminum chloride solutions?

A4: Solvent extraction for iron removal involves using an organic solvent that selectively
complexes with and extracts the iron chloride from the aqueous aluminum chloride solution. A
common method employs a tertiary amine, such as Alamine 336, dissolved in a diluent like
kerosene.[7] The iron-laden organic phase is then separated from the purified aqueous
aluminum chloride solution.

Troubleshooting Guides
Recrystallization Issues
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Problem

Possible Cause

Troubleshooting Steps

Low Crystal Yield

- Solution not sufficiently
saturated.- Cooling rate is too
fast.- Incorrect solvent-to-

solute ratio.

- Concentrate the solution
further by evaporation before
cooling.- Employ a slower,
more controlled cooling
process.- Optimize the solvent
volume based on solubility

data.

Crystals are colored

(yellow/brown)

- Incomplete removal of iron
impurities.- Co-precipitation of

impurities.

- Perform a preliminary
purification step, such as
solvent extraction, to reduce
the initial iron concentration.-
Wash the crystals with a small
amount of cold, pure solvent
after filtration.[12]

Formation of fine powder

instead of large crystals

- Solution cooled too rapidly.-
Insufficient agitation or

excessive agitation.

- Decrease the cooling rate to
allow for larger crystal growth.-
Optimize the stirring speed to
promote crystal growth without

causing excessive nucleation.

[6]

Clogging of equipment

- Crystal deposition on

surfaces.

- Ensure smooth surfaces in
the crystallizer.- Maintain
appropriate slurry density to
prevent settling and packing of

crystals.[6]

Solvent Extraction Issues
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Problem Possible Cause Troubleshooting Steps

- Adjust the HCI concentration
of the aqueous phase to the

optimal range for the chosen
- Incorrect pH of the aqueous
o solvent system.[8][9]- Increase
phase.- Insufficient ) ]
) o ) ) the concentration of the amine
Poor Iron Extraction Efficiency concentration of the extracting i i
o or other extracting agent in the
agent.- Inadequate mixing of _
organic phase.- Increase the
the two phases. o ) ]
mixing time or intensity to

ensure good contact between

the phases.

- Allow for a longer settling

] ) time for the phases to separate
Presence of organic solvent in - Incomplete phase
B ) ) ) ) completely.- Employ a
the purified aluminum chloride separation.- Emulsion )
coalescer or activated carbon

solution formation. )
treatment to remove entrained
and dissolved organics.[7]
- Use a suitable stripping
- ] o - Inappropriate stripping agent, such as a dilute HCI
Difficulty in stripping iron from ) o ) o
] solution.- Insufficient contact solution.[7]- Optimize the
the organic phase ) ) o o )
time during stripping. stripping ratio and contact
time.

Quantitative Data

Table 1: Efficiency of Iron Removal by Solvent Extraction
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Parameter Value Reference
Initial Iron Concentration Varies [7]
Final Iron Concentration < 0.007 wt-% (as Fez0s3) [7]

Solvent System

15 vol-% Alamine 336, 10 vol-

% decanol, 75 vol-% kerosene

Stripping Agent

0.1 wt-% HCI solution [7]

Table 2: Purity Levels for Aluminum Chloride Hexahydrate Crystallization

Maximum Concentration in

Impurity Feed Solution for Cell-Grade  Reference
Product

P20s < 0.003 wt-% [41[5]

MgO < 0.010 wt-% [4][5]

Experimental Protocols
Protocol 1: Purification of Aluminum Chloride by

Recrystallization

o Dissolution: Dissolve the crude aluminum chloride in deionized water at an elevated

temperature (e.g., 60-80 °C) to form a near-saturated solution.

e Sparging (Optional): To enhance precipitation, sparge the solution with hydrogen chloride

(HCI) gas. This decreases the solubility of aluminum chloride hexahydrate.[4][13]

e Cooling and Crystallization: Slowly cool the solution in a controlled manner to induce

crystallization of aluminum chloride hexahydrate (AICl3-6H20). Avoid rapid cooling, which

can lead to the formation of small, impure crystals.

« Filtration: Separate the crystals from the mother liquor using vacuum filtration.
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» Washing: Wash the collected crystals with a small amount of cold, acidified water or a
suitable organic solvent to remove any adhering mother liquor containing impurities.

» Drying: Dry the purified crystals under vacuum at a low temperature to prevent
decomposition.

Protocol 2: Removal of Iron from Aluminum Chloride
Solution by Solvent Extraction

o Preparation of Organic Phase: Prepare a solution of 15% (v/v) Alamine 336 and 10% (v/v)
decanol in kerosene.

e Extraction:

o Contact the impure aluminum chloride solution with the prepared organic phase in a
mixer-settler or a separation funnel.

o Agitate the mixture vigorously for a predetermined time (e.g., 5-10 minutes) to facilitate the
transfer of iron chloride to the organic phase.

o Allow the phases to separate. The aqueous phase is the purified aluminum chloride
solution.

e Stripping:
o Separate the iron-loaded organic phase.

o Contact the organic phase with a dilute solution of hydrochloric acid (e.g., 0.1 wt-%) to
strip the iron back into an aqueous phase.

o The regenerated organic phase can be recycled for further extractions.

Visualizations
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Caption: Workflow for the purification of aluminum chloride by recrystallization.
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Caption: Workflow for iron removal from aluminum chloride solution via solvent extraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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